2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol

• CAS No.: 94247-88-8
• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-(3-butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol
• InChI: InChI=1S/C21H28O3/c1-3-4-11-19-12-8-13-20(17(19)2)24-16-21(22)23-15-14-18-9-6-5-7-10-18/h5-10,12-13,21-22H,3-4,11,14-16H2,1-2H3
• InChI Key: BSIKWJJARZRVBV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C(=CC=C1)OCC(O)OCCC2=CC=CC=C2)C

Description

2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol is an organic compound with a complex structure that includes both phenoxy and phenylethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol typically involves multiple steps, starting from simpler organic molecules. One common method involves the reaction of 2-methylphenol with butyl bromide to form 2-butyl-2-methylphenol. This intermediate is then reacted with 2-phenylethyl bromide in the presence of a base to form the final product. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the reactions. These reactors allow for better control of reaction conditions, such as temperature and pressure, leading to a more consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group into a ketone or aldehyde.

Reduction: The compound can be reduced to form simpler alcohols.

Substitution: The phenoxy and phenylethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and bases (e.g., sodium hydroxide) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce simpler alcohols.

Scientific Research Applications

2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol involves its interaction with specific molecular targets. The phenoxy and phenylethoxy groups can interact with enzymes and receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(Butyl-2-methylphenoxy)ethanol
• 1-(2-Phenylethoxy)ethanol
• 2-(Butylphenoxy)-1-(2-phenylethoxy)ethanol

Uniqueness

2-(Butyl-2-methylphenoxy)-1-(2-phenylethoxy)ethanol is unique due to the presence of both butyl-2-methylphenoxy and phenylethoxy groups